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Compound of Interest

Compound Name:
2-Bromo-3,4-difluoro-1-

nitrobenzene

Cat. No.: B1268381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound 2-Bromo-3,4-difluoro-1-nitrobenzene. This document is intended to

serve as a valuable resource for laboratory and research professionals who are utilizing this

compound in their work.

Chemical Identity
2-Bromo-3,4-difluoro-1-nitrobenzene is a halogenated nitroaromatic compound. Its structure

is characterized by a benzene ring substituted with one bromine atom, two fluorine atoms, and

a nitro group. The precise arrangement of these substituents is critical to its chemical reactivity

and physical characteristics.

IUPAC Name: 2-Bromo-3,4-difluoro-1-nitrobenzene

Molecular Formula: C₆H₂BrF₂NO₂

CAS Numbers: 877161-74-5, 350699-92-2 (Note: Both CAS numbers are frequently

associated with this compound in chemical databases and supplier catalogs).
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The physical properties of 2-Bromo-3,4-difluoro-1-nitrobenzene are summarized in the table

below. These properties are essential for handling, storage, and for predicting its behavior in

various chemical and physical processes.

Property Value Source(s)

Molecular Weight 249.99 g/mol [1]

Appearance Pale yellow solid [1]

Melting Point 66-70 °C [1]

Boiling Point
Not available (experimentally);

~233.1 ± 35.0 °C (predicted)
[2]

Density 1.869 g/cm³ (predicted) [1]

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Experimental Protocols
While specific experimental determinations for this exact compound are not publicly detailed,

the following are generalized, standard laboratory protocols for measuring the key physical

properties of a solid organic compound like 2-Bromo-3,4-difluoro-1-nitrobenzene.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer.

Procedure:

A small amount of the finely powdered, dry sample of 2-Bromo-3,4-difluoro-1-
nitrobenzene is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.
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The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire sample has completely liquefied is recorded as the

final melting point.

For a pure compound, this melting "range" should be narrow (typically under 2 °C).

Density Determination (Gas Pycnometry)
Gas pycnometry is a common and accurate method for determining the skeletal density of a

solid powder.

Apparatus: Gas pycnometer, analytical balance.

Procedure:

The mass of the 2-Bromo-3,4-difluoro-1-nitrobenzene sample is accurately determined

using an analytical balance.

The sample is placed in the sample chamber of the gas pycnometer.

The instrument is sealed, and an inert gas (typically helium) is introduced into a reference

chamber of known volume at a specific pressure.

Valves are then opened to allow the gas to expand into the sample chamber.

The pressure drop is measured, and using the principles of the gas laws (Boyle's Law),

the volume of the solid sample (which is impermeable to the gas) is precisely calculated.

The density is then calculated by dividing the mass of the sample by its measured volume.

Solubility Determination
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A qualitative assessment of solubility is crucial for selecting appropriate solvents for reactions,

purification, and analysis.

Apparatus: Test tubes, vortex mixer (optional), various solvents.

Procedure:

A small, measured amount of 2-Bromo-3,4-difluoro-1-nitrobenzene (e.g., 10 mg) is

placed into a test tube.

A small volume of the solvent to be tested (e.g., 1 mL of water) is added.

The mixture is agitated vigorously (e.g., by flicking the test tube or using a vortex mixer)

for a set period.

The sample is visually inspected for dissolution. The absence of solid particles indicates

solubility.

This process is repeated with a range of solvents of varying polarity, such as ethanol,

methanol, acetone, ethyl acetate, dichloromethane, and hexane, to establish a solubility

profile.

Logical Relationships of Physical Properties
The following diagram illustrates the logical flow from the compound's fundamental identity to

its macroscopic physical properties and the methods used to determine them.
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Logical Flow of Physical Property Characterization
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Physical Property Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Bromo-3,4-
difluoro-1-nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268381#2-bromo-3-4-difluoro-1-nitrobenzene-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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